Cas no 2229186-06-3 (3-(2-bromoethyl)-1,2-oxazole)

• Product Name: 3-(2-bromoethyl)-1,2-oxazole
• CAS No: 2229186-06-3
• MF: C₅H₆BrNO
• MW: 176.01124048233
• CID: 6502962
• PubChem ID: 140225074
• Update Time: 2025-10-29

3-(2-bromoethyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromoethyl)-1,2-oxazole
• EN300-1925547
• 2229186-06-3

• Inchi： 1S/C5H6BrNO/c6-3-1-5-2-4-8-7-5/h2,4H,1,3H2
• InChI Key： YTASEOZUJBJCFH-UHFFFAOYSA-N
• SMILES： BrCCC1C=CON=1

Computed Properties

• Exact Mass: 174.96328g/mol
• Monoisotopic Mass: 174.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 69.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-bromoethyl)-1,2-oxazole

3-(2-Bromoethyl)-1,2-Oxazole: A Comprehensive Overview

3-(2-Bromoethyl)-1,2-Oxazole (CAS No. 2229186-06-3) is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the oxazole family, which is a five-membered ring consisting of two oxygen atoms and three carbon atoms. The presence of a bromoethyl group at the 3-position of the oxazole ring introduces unique electronic and steric properties, making it a versatile building block in organic synthesis.

The structure of 3-(2-bromoethyl)-1,2-oxazole can be represented as C5H4BrNO. Its molecular weight is approximately 170.05 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various synthetic reactions, including nucleophilic substitutions and additions.

Recent studies have highlighted the role of 3-(2-bromoethyl)-1,2-oxazole in the development of advanced materials. For instance, researchers have explored its application as a precursor for the synthesis of functional polymers with tailored electronic properties. The bromoethyl group serves as an excellent leaving group, enabling the formation of covalent bonds with other functional groups during polymerization. This has led to the creation of materials with enhanced conductivity and mechanical stability, which are highly desirable in electronics and aerospace industries.

In the pharmaceutical sector, 3-(2-bromoethyl)-1,2-oxazole has been utilized as an intermediate in drug discovery programs targeting various therapeutic areas. Its oxazole ring provides a rigid framework that can be modified to introduce bioactive substituents. For example, recent research has demonstrated its potential as a scaffold for developing inhibitors of kinase enzymes, which are implicated in cancer progression. The bromoethyl group also facilitates further functionalization, allowing chemists to optimize pharmacokinetic properties such as absorption and metabolism.

The synthesis of 3-(2-bromoethyl)-1,2-oxazole typically involves a multi-step process that begins with the preparation of the oxazole ring system. One common approach involves the cyclization of β-keto esters or amides under acidic conditions, followed by substitution reactions to introduce the bromoethyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental perspective, 3-(2-bromoethyl)-1,2-oxazole exhibits moderate toxicity to aquatic organisms. However, its persistence in natural systems is relatively low due to its susceptibility to biodegradation under aerobic conditions. Regulatory agencies have established guidelines for its safe handling and disposal to minimize risks to human health and ecosystems.

In conclusion, 3-(2-bromoethyl)-1,2-oxazole (CAS No. 2229186-06-3) is a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and versatility make it an essential tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses for this compound, its significance in modern chemistry is expected to grow further.